Cas no 5021-38-5 (Quinoxaline,3-(4-bromophenyl)-1,2-dihydro-)

• Product Name: Quinoxaline,3-(4-bromophenyl)-1,2-dihydro-
• CAS No: 5021-38-5
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 382671
• PubChem ID: 413852
• Update Time: 2025-04-19

Quinoxaline,3-(4-bromophenyl)-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

• Quinoxaline,3-(4-bromophenyl)-1,2-dihydro-
• Z359506420
• 5021-38-5
• AB01317955-02
• 114479-34-4
• 2-{[(4-methylphenyl)methyl]amino}acetic acid
• [(4-methylbenzyl)amino]acetic acid
• EN300-145024
• N-[(4-Methylphenyl)methyl]glycine
• AM90694
• 2-[(4-methylphenyl)methylamino]acetic acid
• (4-Methyl-benzylamino)-aceticacid
• AN-465/43461004
• AKOS005737834
• NCGC00322249-01
• DTXSID20964534
• (4-Methyl-benzylamino)-acetic acid
• SCHEMBL5939339

• Inchi： 1S/C10H13NO2/c1-8-2-4-9(5-3-8)6-11-7-10(12)13/h2-5,11H,6-7H2,1H3,(H,12,13)
• InChI Key： LZBYHWQHNZFDSR-UHFFFAOYSA-N
• SMILES： OC(CNCC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 49.3Ų